2-[(7-chloro-1,1-diketo-4H-1,2,4-benzothiadiazin-3-yl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H11ClF3N3O3S2/c17-9-5-6-12-13(7-9)28(25,26)23-15(22-12)27-8-14(24)21-11-4-2-1-3-10(11)16(18,19)20/h1-7H,8H2,(H,21,24)(H,22,23)
• InChI Key: BJFDEOROSQHGOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)Cl
• Molecular Formula: C16H11ClF3N3O3S2
• Molecular Weight: 449.9 g/mol

Description

The compound “2-[(7-chloro-1,1-diketo-4H-1,2,4-benzothiadiazin-3-yl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide” is a derivative of the 1,2,4-benzothiadiazine-1,1-dioxide ring. The 1,2,4-benzothiadiazine-1,1-dioxide ring is known for its various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. The compound has a molecular formula of C17H16ClN3O3S2 and a molecular weight of 409.9.

Molecular Structure Analysis

The molecular structure of the compound is based on the 1,2,4-benzothiadiazine-1,1-dioxide ring, which is a well-studied scaffold in medicinal chemistry. The compound has a halo group at the 7-position and a keto group at the 1,1-position of the ring. It also has a trifluoromethyl group attached to the phenyl group.

Scientific Research Applications

Pharmacokinetics and Metabolism :Studies on acetaminophen, a commonly used analgesic, have revealed detailed insights into its pharmacokinetics, including its metabolism and interaction with cytochrome P450 enzymes. These studies help in understanding how similar compounds could be metabolized in the human body and their potential interactions with other drugs or enzymes (Trettin et al., 2014; Liukas et al., 2011).

Enzyme Interactions :The interaction of compounds with enzymes such as cyclooxygenase (COX), nitric oxide synthase (NOS), and cytochrome P450 (CYP) is crucial for understanding their therapeutic and toxicological profiles. For instance, paracetamol affects COX-dependent vasodilation and may influence endothelial NOS synthesis without increasing oxidative stress, offering a model for how related compounds might interact with these enzymes (Trettin et al., 2014).

Oxidative Stress :Research has also focused on the potential oxidative stress effects of drug interactions within the body. Understanding the oxidative stress implications of compounds like 2-[(7-chloro-1,1-diketo-4H-1,2,4-benzothiadiazin-3-yl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide could be important for assessing their safety and therapeutic potential (Trettin et al., 2014).

Future Directions

The 1,2,4-benzothiadiazine-1,1-dioxide scaffold, to which the compound belongs, is a subject of ongoing research due to its diverse pharmacological activities. Future research may focus on exploring the therapeutic potential of this compound and its derivatives, as well as elucidating their mechanisms of action.